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Executive Summary

MG149 is a cell-permeable, 6-alkylsalicylate and anacardic acid analog that functions as a
histone acetyltransferase (HAT) inhibitor.[1] It displays marked selectivity for the MYST family
of HATS, including Tip60 (KAT5) and MOF (KAT8), by targeting the acetyl-CoA binding site.[2]
[3] Research has demonstrated its activity across multiple biological contexts, including
oncology, immunology, and cellular stress response. In cancer models, MG149 has been
shown to suppress tumor progression, reduce recurrence, and enhance the efficacy of
standard chemotherapies by modulating key signaling pathways involving c-Myc and p53.[4][5]
[6] In inflammatory models, it alleviates allergic airway inflammation by inhibiting KAT8-
mediated acetylation of IL-33.[7][8] Furthermore, MG149 impacts fundamental cellular
processes such as DNA damage repair, apoptosis, and mitophagy.[4][9][10] This document
provides a comprehensive technical overview of MG149, summarizing its chemical properties,
mechanism of action, quantitative biological data, and key experimental protocols.

Chemical and Physical Properties
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MG149 is a white to beige powder, soluble in DMSO.[2] Its key properties are summarized

below.
Property Value Reference
Molecular Weight 340.46 g/mol
Form Powder
Color White to beige
Solubilty DMSO: 68 mg/mL (199.72

mM)

Storage Temperature

2-8°C

SMILES String

0OC1=C(C(CCC2=CC=C(C=C2
)CCCCCCC)=CC=C1)C(0)=0

INChl Key

WBHQYBZRTAEHRR-
UHFFFAOYSA-N

Mechanism of Action

MG149's primary mechanism is the inhibition of MYST family histone acetyltransferases. It

targets the acetyl-CoA binding pocket, with kinetic studies revealing different modes of

inhibition for specific enzymes. For Tip60, the inhibition is competitive with respect to acetyl-

CoA and non-competitive with the histone substrate, while for KATS, it is uncompetitive with Ac-

CoA. This inhibition of HAT activity leads to the modulation of numerous downstream signaling

pathways.

In models of allergic asthma, MG149 has been shown to inhibit lysine acetyltransferase 8

(KAT8).[1][7] This prevents the acetylation of IL-33, a key cytokine in allergic responses,

thereby reducing airway hyperresponsiveness and inflammation.[7][8]

MG149 inhibits

KAT8 (MOF) — IL-33 Acetylation

leads to Airway Inflammation &

Hyperresponsiveness

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/product/b15607072/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-histone-acetyltransferase-inhibitor-mg149
https://www.selleckchem.com/products/mg149.html
https://www.selleckchem.com/products/mg149.html
https://www.selleckchem.com/products/mg149.html
https://www.benchchem.com/product/b15607072/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-histone-acetyltransferase-inhibitor-mg149
https://www.benchchem.com/product/b15607072/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-histone-acetyltransferase-inhibitor-mg149
https://pmc.ncbi.nlm.nih.gov/articles/PMC5447808/
https://www.researchgate.net/publication/354441640_MG149_inhibits_histone_acetyltransferase_KAT8-mediated_IL-33_acetylation_to_alleviate_allergic_airway_inflammation_and_airway_hyperresponsiveness
https://www.researchgate.net/publication/354441640_MG149_inhibits_histone_acetyltransferase_KAT8-mediated_IL-33_acetylation_to_alleviate_allergic_airway_inflammation_and_airway_hyperresponsiveness
https://pmc.ncbi.nlm.nih.gov/articles/PMC8423820/
https://www.benchchem.com/product/b15607072/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-histone-acetyltransferase-inhibitor-mg149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

MG149 pathway in allergic inflammation.

MG149 impacts several cancer-related pathways. In anaplastic thyroid cancer, it inhibits KATS
(Tip60), which suppresses the KAT5-mediated acetylation of the oncoprotein c-Myc, leading to
reduced tumor growth and metastasis.[6] In triple-negative breast cancer, sequential treatment
with MG149 following doxorubicin reduces tumor recurrence by increasing DNA damage and
apoptosis while decreasing the expression of cell cycle inhibitors like p21, p27, and p53.[4][5]

MG149 inhibits KAT5 (Tip60) promotes c-Myc Acetylation [——»| c-Myc Stabilization TumoKAZ{:S%;essizlon -

Click to download full resolution via product page

MG149's anti-tumor mechanism via KAT5/c-Myc.

MG149 plays a role in the response to cellular stressors like X-ray radiation. It can attenuate
radiation-induced apoptosis in cardiomyocytes by inhibiting MOF (KAT8)-mediated acetylation
of p53 at lysine 120.[9] Additionally, MG149 has been identified as an inhibitor of the initial
steps of PINK1-dependent mitophagy, a critical cellular process for clearing damaged
mitochondria.[10][11][12][13] This is achieved by impairing PINK1 activation and the
subsequent phosphorylation of Parkin and ubiquitin.[11][14]
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MG149's role in cellular stress pathways.

Quantitative Biological Data

MG149 shows selective inhibitory activity against MYST family HATS.
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Target Enzyme Activity Metric Value Reference
Tip60 (KAT5) ICso 74 UM [2][3][10]
MOF (KAT8) ICso 47 uM [2][3][10]
KATS Ki 39+ 7.7 uM [1]

p300 ICso > 200 uM

PCAF ICso >> 200 uM

Rice SNAT1 Inhibition ~80% at 50 pM [15]

Rice SNAT2 Inhibition Moderate [15][16]

Effective concentrations of MG149 have been determined in various cell-based assays.
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Cell[Tissue
Model

Concentration

) Observed
Duration Reference
Effect

Murine PCLS 5-10 uM

Inhibition of
histone
acetylation;

20 hours [1]
reduced pro-
inflammatory

gene expression

H9c2

Cardiomyocytes

Ameliorated
radiation-induced

24 hours proliferation 9]
inhibition and

apoptosis

Hepatocellular ]
] Varies
Carcinoma

Synergistic anti-
proliferation

72 hours _ [17]
effect with

sorafenib

Anaplastic )
] Varies
Thyroid Cancer

Inhibited
proliferation,

N/A migration, [6]
invasion; induced

apoptosis

Mitophagy

] 100 uM
Studies

Inhibition of
PINK1-

6 hours dependent [11]
mitophagy

initiation

Rice Seedlings 100 pM

Decreased
melatonin

24 hours ) [15][16]
production by

1.6-fold

MG149 has demonstrated therapeutic potential in preclinical animal models.
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Dosage & Treatment
Mouse Model Outcome Reference
Route Schedule
Significant
Bladder Cancer ] N ]
5 mg/kg, i.p. Not specified suppression of [18]
Xenograft
tumor growth
Reduced airway
. ) 60 mins prior to hyperresponsive
Allergic Asthma N/A, i.p. [81[18]
HDM challenge ness and
inflammation
Anaplastic Inhibited tumor
Thyroid Cancer N/A N/A growth and lung [6]
Xenograft metastasis
] Effectively
TNBC (MDA-MB- Sequentially after
N/A controlled tumor [41[5]

231 & PDX1)

Doxorubicin

growth

Key Experimental Protocols

This protocol provides a generalized procedure for evaluating MG149 efficacy in a xenograft
mouse model.[18]

Materials:

¢ Nude mice (e.g., BALB/c nude)

» UMUC3 human bladder cancer cells

e MG149 compound

e Vehicle: Dimethyl sulfoxide (DMSO) and sterile Phosphate-buffered saline (PBS)
o Matrigel (optional)

» Sterile syringes, needles, and standard animal housing equipment
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Methodology:
e Cell Culture: Culture UMUCS3 cells under standard conditions.
e Animal Preparation: Acclimatize nude mice according to institutional guidelines.

o Cell Implantation: Subcutaneously implant UMUCS3 cells (typically mixed with Matrigel) into
the flank of each mouse.

o Tumor Growth & Grouping: Allow tumors to reach a palpable size. Randomize mice into
treatment and control (vehicle) groups.

e Drug Preparation: Prepare a stock solution of MG149 in DMSO. On injection days, dilute the
stock with sterile PBS to achieve the final concentration for a 5 mg/kg dose, ensuring the
final DMSO concentration is non-toxic (<10%).

o Administration: Administer the MG149 solution or vehicle via intraperitoneal (i.p.) injection
according to the study schedule.

e Monitoring & Endpoint: Measure tumor volume regularly (e.g., with calipers). Monitor animal
weight and health. At the study endpoint, collect tumors for further analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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